Tert-butyl 4-amino-3-methoxy-5-nitrobenzoate

• IUPAC Name: tert-butyl 4-amino-3-methoxy-5-nitrobenzoate
• InChI: InChI=1S/C12H16N2O5/c1-12(2,3)19-11(15)7-5-8(14(16)17)10(13)9(6-7)18-4/h5-6H,13H2,1-4H3
• InChI Key: USROXQYOSXFUSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC(=C(C(=C1)OC)N)[N+](=O)[O-]
• Molecular Formula: C12H16N2O5
• Molecular Weight: 268.27 g/mol

Description

“Tert-butyl 4-amino-3-methoxy-5-nitrobenzoate” is likely an organic compound that contains a benzene ring (benzoate) with different functional groups attached to it: a tert-butyl group, an amino group, a methoxy group, and a nitro group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the positions of the functional groups on the benzene ring. The “4-amino-3-methoxy-5-nitro” part of the name suggests that the amino group is attached to the 4th carbon of the benzene ring, the methoxy group to the 3rd carbon, and the nitro group to the 5th carbon.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the functional groups present. For example, the presence of a nitro group could make the compound more reactive.

Mechanism of Action

The mechanism of action of a compound depends on its use. For example, if it’s used as a drug, the mechanism of action would describe how it interacts with biological systems to produce its effects.

Safety and Hazards

The safety and hazards of this compound would depend on its specific properties. For example, many nitro compounds are explosive, so it’s possible that this compound could be hazardous.

Future Directions

The future directions for research on this compound would depend on its properties and potential uses. If it has interesting properties, it could be studied further for potential applications in fields like medicine or materials science.